Cas no 55779-67-4 (1-(5-amino-1H-imidazol-4-yl)-Ethanone)

• Product Name: 1-(5-amino-1H-imidazol-4-yl)-Ethanone
• CAS No: 55779-67-4
• MF: C₅H₇N₃O
• MW: 125.128580331802
• CID: 1113915
• PubChem ID: 12212202
• Update Time: 2025-04-20

1-(5-amino-1H-imidazol-4-yl)-Ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-amino-1H-imidazol-4-yl)-Ethanone
• SCHEMBL13176680
• CS-0530859
• 55779-67-4
• 1-(5-amino-1H-imidazol-4-yl)ethan-1-one
• EN300-7026035
• 1-(4-Amino-1H-imidazol-5-yl)ethan-1-one
• AKOS006337210

• Inchi： 1S/C5H7N3O/c1-3(9)4-5(6)8-2-7-4/h2H,6H2,1H3,(H,7,8)
• InChI Key： WBLLAILNZHOYEW-UHFFFAOYSA-N
• SMILES： O=C(C)C1=C(N)N=CN1

Computed Properties

• Exact Mass: 125.058911855g/mol
• Monoisotopic Mass: 125.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 71.8Ų